N-[4-chloro-2-(trifluoromethyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C17H12ClF3N4O
• Molecular Weight: 380.7 g/mol
• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C17H12ClF3N4O/c1-10-2-5-12(6-3-10)25-9-22-15(24-25)16(26)23-14-7-4-11(18)8-13(14)17(19,20)21/h2-9H,1H3,(H,23,26)
• InChI Key: MNLDEUYEBMGANJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=C(C=C(C=C3)Cl)C(F)(F)F

Description

N-[4-chloro-2-(trifluoromethyl)phenyl]-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "CTC" and is known to possess anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of CTC involves the inhibition of specific enzymes and signaling pathways that are involved in inflammation, cancer, and viral replication. CTC inhibits the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the production of inflammatory mediators. Additionally, CTC inhibits the activity of various signaling pathways such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK), which are involved in the regulation of inflammation and cancer cell proliferation. Furthermore, CTC has been found to inhibit the activity of viral proteases, which are essential for the replication of certain viruses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CTC are primarily related to its anti-inflammatory, anti-cancer, and anti-viral properties. CTC has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the pathogenesis of various inflammatory conditions. Additionally, CTC has been found to induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation. Furthermore, CTC has been found to inhibit the replication of certain viruses by inhibiting the activity of viral proteases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CTC in lab experiments is its broad spectrum of activity against various inflammatory conditions, cancers, and viruses. Additionally, CTC has been found to possess low toxicity and is relatively easy to synthesize. However, one of the limitations of using CTC in lab experiments is its poor solubility in water, which can make it difficult to administer in certain experimental settings. Furthermore, the exact mechanism of action of CTC is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on CTC. One of the areas of interest is the development of more efficient synthesis methods that can produce higher yields of pure CTC. Additionally, further studies are needed to elucidate the exact mechanism of action of CTC and to optimize its therapeutic potential. Furthermore, the potential of CTC as a drug candidate for the treatment of various inflammatory conditions, cancers, and viral infections needs to be further explored through preclinical and clinical trials.

Synthesis Methods

The synthesis of CTC involves the reaction between 4-chloro-2-(trifluoromethyl)aniline and 4-methylphenylisocyanate in the presence of a catalyst. The reaction takes place under specific conditions of temperature and pressure, and the resulting product is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

CTC has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties, which make it a promising candidate for the treatment of various inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, CTC has been found to possess anti-cancer properties and has shown promising results in the treatment of various types of cancer, including breast, lung, and prostate cancer. Furthermore, CTC has also been found to possess anti-viral properties and has shown potential in the treatment of viral infections such as HIV and hepatitis C.